Cas no 7440-34-8 (Actinium)

• Product Name: Actinium
• CAS No: 7440-34-8
• MF: Ac
• MW: 227.027740478516
• CID: 862516
• PubChem ID: 23965
• Update Time: 2025-04-19

Actinium Chemical and Physical Properties

Names and Identifiers

• Actinium
• 7440-34-8
• Ac
• actinium atom
• DB12860
• Q27115612
• actinio
• 89Ac
• CHEBI:33337
• DTXSID10225388
• Aktinium

• Inchi： 1S/Ac
• InChI Key： QQINRWTZWGJFDB-UHFFFAOYSA-N
• SMILES： [Ac]

Computed Properties

• Exact Mass: 0
• Monoisotopic Mass: 227.02775g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 1
• Rotatable Bond Count: 0
• Complexity: 0
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Color/Form: Actinide metals are usually silver white and occasionally gold. They emit a faint characteristic blue light in the dark and are radioactive
• Density: d25 10.07
• Melting Point: 1050 ±50°
• Boiling Point: bp ~3300°
• PSA: 0

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous metal compounds Homogeneous actinide compounds